Cas no 58105-50-3 (1,6-Heptadien-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

• Product Name: 1,6-Heptadien-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• CAS No: 58105-50-3
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 369606
• PubChem ID: 93959
• Update Time: 2025-04-19

1,6-Heptadien-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadien-3-one,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)hepta-1,6-dien-3-one
• 1-(2,6,6-trimethylcyclohexen-1-yl)hepta-1,6-dien-3-one
• 1-(2,6,6-trimethylcyclohex-1-en-1-yl)hepta-1,6-dien-3-one
• 58105-50-3
• EINECS 261-130-3
• DTXSID80973687
• NS00052991

• Inchi： 1S/C16H24O/c1-5-6-9-14(17)10-11-15-13(2)8-7-12-16(15,3)4/h5,10-11H,1,6-9,12H2,2-4H3
• InChI Key： BAVPUWMUHDMCAA-UHFFFAOYSA-N
• SMILES： O=C(CCC=C)C=CC1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 232.18282
• Monoisotopic Mass: 232.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.935
• Boiling Point: 328.2°Cat760mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.518
• PSA: 17.07